2-azido-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one

• IUPAC Name: 1-(1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrol-5-yl)-2-azidoethanone
• InChI: InChI=1S/C8H12N4O2/c9-11-10-1-8(13)12-2-6-4-14-5-7(6)3-12/h6-7H,1-5H2
• InChI Key: YFSIULXAPMHZKT-UHFFFAOYSA-N
• Canonical SMILES: C1C2COCC2CN1C(=O)CN=[N+]=[N-]
• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol

Description

2-azido-1-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)ethan-1-one, also known as 2-azidofuro[3,4-c]pyrrol-5(3H)-yl ethanone, is a novel azide-containing heterocyclic compound that has recently gained attention in the scientific community due to its potential applications in synthetic organic chemistry and biochemistry. This compound has a unique structure and properties that make it an attractive choice for a variety of research studies.

Scientific Research Applications

Synthesis and Chemical Reactivity

• The compound is involved in the synthesis of various heterocyclic compounds. One notable example is its role in the synthesis of Pyrrolo[2′,3′:4,5]Furo[3,2-c]Pyridine-2-Carboxylic Acids through a multi-step process starting from a furo-pyrrole precursor, highlighting its utility in constructing complex nitrogen-containing rings, which are prevalent in pharmaceuticals and agrochemicals (Bencková & Krutošíková, 1997).

• It acts as a precursor in the generation of 2H-Azirine-2-carbonyl azides, which serve as reactive intermediates for the formation of a variety of heterocyclic compounds, including pyrroles and pyrrolopyridines, demonstrating its versatility in synthetic organic chemistry (Funt et al., 2020).

• A novel approach using this compound in copper-catalyzed radical annulation reactions has been developed to access fused pyrroline compounds. This methodology underscores its potential in creating intricate molecular architectures useful in the development of new materials and biologically active molecules (Ouyang et al., 2015).

Development of New Materials

• Its derivatives have been utilized in the construction of functionalized tricyclic frameworks containing an azocine moiety. These frameworks are important in the development of new materials with potential applications in electronics and photonics (Yavari & Seyfi, 2012).

• The azido group in similar compounds has been exploited in the synthesis of cadmium(II) Schiff base complexes, which exhibit corrosion inhibition properties on mild steel. This application is crucial in materials science for protecting infrastructure and machinery against corrosion (Das et al., 2017).

Magnetic Properties and Catalysis

• Azido-bridged binuclear transition metal systems synthesized using similar compounds have shown strong ferromagnetic interactions. Such materials are valuable for studying magneto-structural correlations and could be used in developing new magnetic materials (Zhang et al., 2012).